Cas no 507456-13-5 (Acetamide, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]- (9CI))

Acetamide, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]- (9CI) structure
507456-13-5 structure
Product Name:Acetamide, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]- (9CI)
CAS No:507456-13-5
MF:C7H12N2O4S
MW:220.246180534363
CID:1022195
PubChem ID:3766333
Update Time:2025-04-20

Acetamide, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]- (9CI)
    • N-[(1,1-Dioxidotetrahydro-3-thiophenyl)carbamoyl]acetamide
    • 507456-13-5
    • Oprea1_404098
    • AKOS016043912
    • AKOS002664134
    • Inchi: 1S/C7H12N2O4S/c1-5(10)8-7(11)9-6-2-3-14(12,13)4-6/h6H,2-4H2,1H3,(H2,8,9,10,11)
    • InChI Key: QXKNFKRHIJQACV-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)NC(NC(C)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 220.05177804g/mol
  • Monoisotopic Mass: 220.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 101Ų
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